Cas no 1267258-29-6 (N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide)

N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide is a synthetic organic compound featuring a benzamide core substituted with a hydroxyethyl-thiophene moiety and a methoxy group. Its unique structure combines aromatic and heterocyclic components, making it a versatile intermediate in pharmaceutical and agrochemical research. The presence of the thiophene ring enhances potential bioactivity, while the hydroxyethyl and methoxy groups contribute to solubility and reactivity. This compound is particularly valuable in medicinal chemistry for designing novel drug candidates, owing to its ability to interact with diverse biological targets. Its well-defined synthetic pathway ensures consistent purity and scalability for research applications.
N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide structure
1267258-29-6 structure
Product Name:N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide
CAS No:1267258-29-6
MF:C14H15NO3S
MW:277.338802576065
CID:6421157
PubChem ID:71683852
Update Time:2025-06-08

N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide
    • N-(2-hydroxy-2-thiophen-2-ylethyl)-3-methoxybenzamide
    • CHEMBL3444160
    • 1267258-29-6
    • N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3-methoxybenzamide
    • AKOS024524890
    • N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-3-methoxybenzamide
    • F5857-7937
    • Inchi: 1S/C14H15NO3S/c1-18-11-5-2-4-10(8-11)14(17)15-9-12(16)13-6-3-7-19-13/h2-8,12,16H,9H2,1H3,(H,15,17)
    • InChI Key: KCCJPFOAJYTQGZ-UHFFFAOYSA-N
    • SMILES: C(NCC(O)C1SC=CC=1)(=O)C1=CC=CC(OC)=C1

Computed Properties

  • Exact Mass: 277.07726451g/mol
  • Monoisotopic Mass: 277.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 86.8Ų

N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5857-7937-2μmol
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3-methoxybenzamide
1267258-29-6
2μmol
$85.5 2023-09-09
Life Chemicals
F5857-7937-5μmol
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3-methoxybenzamide
1267258-29-6
5μmol
$94.5 2023-09-09
Life Chemicals
F5857-7937-10μmol
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3-methoxybenzamide
1267258-29-6
10μmol
$103.5 2023-09-09
Life Chemicals
F5857-7937-20μmol
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3-methoxybenzamide
1267258-29-6
20μmol
$118.5 2023-09-09
Life Chemicals
F5857-7937-1mg
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3-methoxybenzamide
1267258-29-6
1mg
$81.0 2023-09-09
Life Chemicals
F5857-7937-2mg
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3-methoxybenzamide
1267258-29-6
2mg
$88.5 2023-09-09
Life Chemicals
F5857-7937-3mg
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3-methoxybenzamide
1267258-29-6
3mg
$94.5 2023-09-09
Life Chemicals
F5857-7937-4mg
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3-methoxybenzamide
1267258-29-6
4mg
$99.0 2023-09-09
Life Chemicals
F5857-7937-5mg
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3-methoxybenzamide
1267258-29-6
5mg
$103.5 2023-09-09
Life Chemicals
F5857-7937-10mg
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3-methoxybenzamide
1267258-29-6
10mg
$118.5 2023-09-09

Additional information on N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide

Professional Introduction to N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide (CAS No. 1267258-29-6)

N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide (CAS No. 1267258-29-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a benzamide moiety with a thiophene ring and hydroxyl functional groups, making it a versatile intermediate in the development of novel therapeutic agents. The unique combination of these structural elements not only imparts distinct chemical properties but also opens up a wide range of potential applications in drug discovery and medicinal chemistry.

The benzamide moiety is a well-known pharmacophore that is frequently encountered in various pharmaceutical compounds due to its ability to interact with biological targets such as enzymes and receptors. In particular, the presence of the methoxy group at the 3-position of the benzene ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The hydroxyl group on the ethyl chain further contributes to the compound's solubility and reactivity, making it an attractive candidate for further chemical modifications.

The thiophene ring, a five-membered heterocyclic aromatic compound, is another key structural feature that adds to the complexity and functionality of N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide. Thiophenes are widely recognized for their role in medicinal chemistry due to their ability to exhibit diverse biological activities. They have been extensively studied for their potential applications in antiviral, antibacterial, and anticancer therapies. The incorporation of a thiophene ring into this compound not only enhances its pharmacological profile but also suggests potential synergistic effects when combined with other therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide and biological targets. These studies have highlighted the compound's ability to bind effectively to specific enzymes and receptors, which are implicated in various disease pathways. For instance, research has indicated that this molecule may interact with enzymes involved in inflammation and pain signaling, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies have explored its interactions with receptors associated with neurological disorders, indicating possible applications in neuropharmacology.

The synthesis of N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and regioselective reactions that highlight the compound's synthetic utility. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels, which are essential for pharmaceutical applications. Furthermore, the development of green chemistry principles has guided the optimization of synthetic routes to minimize environmental impact while maintaining efficiency.

In terms of pharmacological activity, N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide has shown promising results in preclinical studies. These studies have demonstrated its ability to modulate key biological pathways associated with various diseases. For example, investigations have revealed its potential as an inhibitor of enzymes that play a role in cancer progression. The compound's ability to interfere with these enzymatic pathways suggests its therapeutic value in oncology research. Moreover, its interaction with receptors involved in pain perception has positioned it as a candidate for developing novel analgesics.

The development of new drug candidates relies heavily on the availability of high-quality intermediates such as N-2-hydroxy-2-(thiophen-2-yl)ethyl-3-methoxybenzamide. Its structural features make it a valuable building block for designing more complex molecules with enhanced pharmacological properties. Pharmaceutical companies and research institutions are increasingly utilizing such intermediates to accelerate drug discovery programs. The compound's versatility allows for further modifications that can tailor its biological activity towards specific therapeutic targets.

The future prospects for N-2-hydroxy-2-(thiophen-2-yliethyl)-3-methoxybenzamide are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. Innovations in synthetic methodologies continue to refine its production process, ensuring scalability and cost-effectiveness for industrial applications. Additionally, advances in biotechnology have opened new avenues for exploring its potential use in personalized medicine and targeted therapies.

In conclusion, N-2-hydroxy--(thiophen--yliethyl)--3--methoxy--benzamide (CAS No. 1267258--29--6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent findings from preclinical studies, underscore its importance as a therapeutic agent and synthetic intermediate. As research progresses, this compound is expected to play an increasingly vital role in addressing various medical challenges and improving patient outcomes.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.